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Compound of Interest

Compound Name: 2,7-Dinitronaphthalene

Cat. No.: B1220600

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 2,7-Dinitronaphthalene, designed for researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical for ensuring laboratory
safety and minimizing environmental impact.

Quantitative Data Summary

While specific occupational exposure limits for 2,7-Dinitronaphthalene are not readily
available, the following table summarizes its key physical and chemical properties.

Property Value

Molecular Formula C10HeN204

Molecular Weight 218.17 g/mol

Appearance Not specified, likely a solid
Solubility Insoluble in water

Storage Class 13 - Non-Combustible Solids[1]

Operational Plan for Handling 2,7-
Dinitronaphthalene
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This section outlines the step-by-step procedures for the safe handling of 2,7-
Dinitronaphthalene in a laboratory setting.

Engineering Controls

o Ventilation: All handling of 2,7-Dinitronaphthalene powder should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to avoid the formation and
inhalation of dust and aerosols.[2][3]

o Eye Wash and Safety Shower: Ensure that a calibrated and unobstructed emergency
eyewash station and safety shower are readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes and dust.[1]

« Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling the
compound or contaminated surfaces.[1][3]

o Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of
exposure, consider additional protective clothing.

o Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator should be used.[3]

Handling Procedures

e Receiving and Storage: Upon receipt, inspect the container for any damage. Store the
container in a tightly closed, dry, cool, and well-ventilated place away from incompatible
materials such as strong oxidizing agents.[2][4]

» Weighing and Dispensing: Conduct all weighing and dispensing of the solid compound within
a chemical fume hood to minimize dust exposure. Use non-sparking tools.[2]

» General Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly with soap and
water after handling and before leaving the laboratory. Do not eat, drink, or smoke in areas
where the chemical is handled.[5]
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Emergency Procedures

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[6] Remove contaminated clothing.

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open.[6] Seek medical attention.

 In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[6]

e In Case of a Small Spill:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, dampen the spilled solid material with a suitable solvent like
acetone to prevent dust from becoming airborne.[7]

o Carefully sweep the dampened material into a suitable, labeled container for hazardous
waste disposal.[4][7]

o Clean the spill area with a detergent and water solution.
e In Case of a Large Spill:
o Evacuate the laboratory immediately and alert others in the vicinity.

o Contact the institution's emergency response team or environmental health and safety
(EHS) office.

o Prevent entry into the contaminated area until it has been deemed safe by trained

personnel.
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Safe Handling Workflow for 2,7-Dinitronaphthalene
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,7-

Dinitronaphthalene.

Disposal Plan for 2,7-Dinitronaphthalene

The disposal of 2,7-Dinitronaphthalene and its associated waste must be managed in

compliance with local, state, and federal regulations.

Waste Segregation and Collection

Solid Waste: All solid waste contaminated with 2,7-Dinitronaphthalene, including unused
product, contaminated gloves, weighing papers, and other disposable materials, must be
collected in a dedicated, clearly labeled, and sealed hazardous waste container. The
container should be marked as "Hazardous Waste: 2,7-Dinitronaphthalene.”

Liquid Waste: If 2,7-Dinitronaphthalene is used in a solution, the resulting liquid waste must
be collected in a separate, sealed, and properly labeled hazardous waste container. Do not
dispose of this waste down the drain. The label should indicate all chemical constituents of
the solution.

Empty Containers: "Empty" containers that previously held 2,7-Dinitronaphthalene must be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous liquid waste.[8] After triple-rinsing, the container can be disposed of according to
institutional guidelines, which may involve puncturing to prevent reuse.[9]

Disposal Method

Licensed Chemical Destruction: The primary method for the disposal of 2,7-
Dinitronaphthalene waste is through a licensed chemical destruction facility.[9] This may
involve controlled incineration with flue gas scrubbing to prevent the release of harmful
combustion byproducts.[9]

Contacting EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste containers.
Ensure all required paperwork is completed accurately.
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Disposal Plan for 2,7-Dinitronaphthalene Waste
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Caption: A workflow diagram outlining the proper disposal plan for 2,7-Dinitronaphthalene
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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